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Compound of Interest

Compound Name: AZ7550

Cat. No.: B560540 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
AZ7550 is an active metabolite of the third-generation epidermal growth factor receptor (EGFR)

tyrosine kinase inhibitor, Osimertinib (AZD9291).[1][2][3] It functions as an inhibitor of the

insulin-like growth factor 1 receptor (IGF-1R) with an IC50 of 1.6 μM.[2][4] AZ7550 also

demonstrates inhibitory activity against various cancer cell lines, with IC50 values in the

nanomolar range for mutant and wild-type cell lines.[1][2] Accurate preparation of stock and

working solutions of AZ7550 is critical for obtaining reliable and reproducible results in

preclinical research. This document provides a detailed protocol for the preparation, storage,

and handling of AZ7550 solutions.

Physicochemical Properties
A summary of the key physicochemical properties of AZ7550 and its common salt forms is

presented in the table below. It is crucial to use the correct molecular weight corresponding to

the specific form of AZ7550 being used for accurate molar concentration calculations.
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Property AZ7550 (Free Base)
AZ7550
Hydrochloride

AZ7550 Mesylate

Molecular Formula C₂₇H₃₁N₇O₂ C₂₇H₃₂ClN₇O₂ C₃₀H₄₃N₇O₁₁S₃

Molecular Weight 485.58 g/mol [4] 522.04 g/mol [5] 773.89 g/mol [6]

Appearance
Light yellow to yellow

solid powder[5]

Light yellow to yellow

solid powder[5]
Not specified

Solubility (in DMSO)

83.33 mg/mL (171.61

mM) with sonication

and pH adjustment to

5 with 1 M HCl.[4]

1.88 mg/mL (3.60

mM) with sonication

and warming.[1]

Not specified

Storage (Powder)

-20°C for up to 3

years; 4°C for up to 2

years.[4][5]

-20°C for up to 3

years; 4°C for up to 2

years.[5]

-20°C for up to 2

years.[6]

Storage (In Solvent)

-80°C for up to 6

months; -20°C for up

to 1 month.[1][4][5]

-80°C for up to 6

months; -20°C for up

to 1 month.[1][5]

-20°C for up to 1

month.[6]

Experimental Protocols
Materials

AZ7550 (free base, hydrochloride, or mesylate salt)

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Warming block or water bath (optional)
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Sterile, filtered pipette tips

Appropriate cell culture medium or buffer for working solutions

Protocol for Preparing a 10 mM Stock Solution of
AZ7550 (Free Base)
This protocol describes the preparation of a 10 mM stock solution of AZ7550 free base. The

same principles apply to the salt forms, ensuring the use of the correct molecular weight for

calculations.

Pre-weighing Preparation: Before opening the vial, allow the AZ7550 powder to equilibrate to

room temperature for at least 60 minutes. This prevents condensation from forming on the

compound.

Weighing the Compound: Accurately weigh a specific amount of AZ7550 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.86 mg of AZ7550 free base (Molecular Weight: 485.58 g/mol ).

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight (

g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 485.58 g/mol / 1000 = 4.86 mg

Dissolving the Compound: Add the appropriate volume of DMSO to the weighed AZ7550
powder. For the example above, add 1 mL of DMSO.

Ensuring Complete Dissolution: Vortex the solution thoroughly. If necessary, sonicate the vial

or warm it gently (e.g., in a 37°C water bath) to aid dissolution.[1] Visually inspect the

solution to ensure no solid particles remain.

Storage of Stock Solution: Aliquot the stock solution into smaller, single-use volumes in

sterile, tightly sealed vials to minimize freeze-thaw cycles.[1] Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.[1][4][5]

Protocol for Preparing Working Solutions
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Working solutions should be prepared fresh from the stock solution for each experiment.

Thawing the Stock Solution: Thaw a single aliquot of the AZ7550 stock solution at room

temperature.

Dilution: Dilute the stock solution to the desired final concentration using the appropriate cell

culture medium or experimental buffer.

Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock solution, you

would perform a 1:1000 dilution.

Calculation:

Volume of stock solution needed = (Final Concentration x Final Volume) / Stock

Concentration

Volume of stock solution needed = (10 µM x 1 mL) / 10,000 µM = 0.001 mL or 1 µL.

Add 1 µL of the 10 mM stock solution to 999 µL of the desired medium or buffer.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing, which can be detrimental to cells in culture.

Immediate Use: Use the freshly prepared working solution immediately. Do not store diluted

working solutions for extended periods.

Stability and Handling
AZ7550 is unstable in plasma due to a potential Michael addition reaction with cysteine.[3] If

working with plasma samples, the addition of acetonitrile may enhance stability.[3]

For general in vitro experiments, it is always recommended to prepare fresh working

solutions from a frozen stock on the day of use.

Avoid repeated freeze-thaw cycles of the stock solution, as this can lead to degradation of

the compound.[1] Aliquoting is highly recommended.

Protect the compound and its solutions from light.
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Signaling Pathway and Experimental Workflow
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Workflow for preparing AZ7550 solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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